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Compound of Interest

Compound Name: Pralnacasan

Cat. No.: B1678038 Get Quote

Introduction

Pralnacasan (also known as VX-740) is a potent, selective, and reversible inhibitor of

Caspase-1, an enzyme formerly known as Interleukin-1β Converting Enzyme (ICE).[1][2][3]

Caspase-1 plays a critical role in the inflammatory response by proteolytically cleaving the

inactive precursors of the pro-inflammatory cytokines interleukin-1β (pro-IL-1β) and interleukin-

18 (pro-IL-18) into their mature, active forms.[4] By inhibiting this key step, Pralnacasan
effectively blocks the release of these cytokines, making it a valuable tool for studying

inflammatory pathways and a candidate for therapeutic intervention in inflammatory diseases.

[1] These notes provide detailed protocols for determining the effective concentration of

Pralnacasan in cell-based assays by measuring both direct Caspase-1 activity and

downstream IL-1β release.

Mechanism of Action: The Inflammasome Pathway

The activation of Caspase-1 is tightly regulated within a multi-protein complex called the

inflammasome.[4] Upon sensing pathogen-associated molecular patterns (PAMPs) or danger-

associated molecular patterns (DAMPs), sensor proteins (like NLRP3) oligomerize and recruit

the adaptor protein ASC, which in turn recruits pro-caspase-1. This proximity induces the auto-

cleavage and activation of pro-caspase-1 into its active form. Pralnacasan exerts its inhibitory

effect by targeting this active Caspase-1 enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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